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Compound of Interest

Compound Name: Cholesteryl Petroselinate

Cat. No.: B15601930 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety protocols and logistical plans for handling

Cholesteryl Petroselinate (CAS 19485-80-4) in a laboratory setting. Adherence to these

procedures is critical for ensuring personnel safety and maintaining a compliant research

environment. While Cholesteryl Petroselinate is not classified as a hazardous substance

under the 2012 OSHA Hazard Communication Standard, proper handling and disposal are

essential to minimize any potential risks.[1][2]
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Property Data

Chemical Name Cholesteryl Petroselinate

Synonyms
Cholesterol, 6-octadecenoate, (Z)-, Cholesteryl

cis-6-octadecenoate[3]

CAS Number 19485-80-4[3]

Molecular Formula C45H78O2[3]

Molecular Weight 651.1 g/mol [3]

Physical State Solid[1]

Appearance Off-white[1]

Odor Odorless[1]

Storage Freezer[3]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling Cholesteryl
Petroselinate to prevent skin and eye contact and inhalation of any dust particles.
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PPE Category Item
Specifications and
Procedures

Eye and Face Protection
Safety Glasses with Side

Shields or Goggles

Must meet EN 166 (EU) or

ANSI Z87.1 (US) standards. A

face shield should be worn

over safety glasses if there is a

risk of splashing or dust

generation.[4][5]

Hand Protection Disposable Nitrile Gloves

Inspect gloves for any tears or

punctures before use. For

prolonged contact or when

handling larger quantities,

consider double-gloving.

Remove and replace gloves

immediately if they become

contaminated. Wash hands

thoroughly after removing

gloves.[5]

Body Protection Laboratory Coat

A standard, buttoned

laboratory coat should be worn

to protect street clothes and

skin from potential

contamination.[4]

Respiratory Protection Dust Mask (e.g., N95)

Recommended when handling

bulk powder or if there is a

potential for dust generation to

avoid inhalation.[6] Use in a

well-ventilated area or under a

chemical fume hood.[1][7]

Foot Protection Closed-toe Shoes

Shoes that fully cover the feet

are required in the laboratory

at all times.[4]
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Operational Plan: Step-by-Step Handling
Procedures
1. Preparation and Engineering Controls:

Ensure a clean and organized workspace.

Work in a well-ventilated area. For procedures that may generate dust, use a chemical fume

hood.[7]

Have all necessary equipment and materials, including a designated waste container, readily

available.

2. Donning PPE:

Put on a laboratory coat, ensuring it is fully buttoned.[4]

Put on safety glasses or goggles.[5]

If required, put on a dust mask.

Finally, put on nitrile gloves, ensuring they fit properly over the cuffs of the lab coat.[5]

3. Handling Cholesteryl Petroselinate:

Retrieve the Cholesteryl Petroselinate from the freezer storage.[3]

Allow the container to reach room temperature before opening to prevent condensation.

Carefully weigh the desired amount of the solid, minimizing the generation of dust.[1]

If creating a solution, slowly add the solid to the solvent to avoid splashing.

After handling, securely close the primary container and return it to the freezer.

4. Doffing PPE:
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Remove gloves first, peeling them off from the cuff to the fingertips without touching the

outside of the glove with bare hands.

Remove the laboratory coat, folding the contaminated side inward.

Remove eye and respiratory protection.

Wash hands thoroughly with soap and water.

Disposal Plan: Step-by-Step Waste Management
1. Waste Segregation and Collection:

Solid Waste: Place any unused Cholesteryl Petroselinate, contaminated weigh boats, and

other solid materials into a clearly labeled, sealable container for solid chemical waste.[6]

Liquid Waste: If Cholesteryl Petroselinate is in a solvent, it should be disposed of in the

appropriate, labeled liquid waste container (e.g., "Non-halogenated Organic Waste" or

"Halogenated Organic Waste," depending on the solvent).[6]

Contaminated PPE: Used gloves and other disposable PPE should be placed in a

designated hazardous waste container.

2. Container Labeling:

All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical

name of the contents, including solvents and their approximate concentrations.[6]

3. Storage and Disposal:

Store sealed waste containers in a designated satellite accumulation area, away from

incompatible materials and sources of ignition.[6]

Arrange for the disposal of the waste through your institution's Environmental Health and

Safety (EHS) office or a licensed chemical waste contractor.[6]

DO NOT dispose of Cholesteryl Petroselinate in the regular trash or down the drain.[6]
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Experimental Workflow: Handling and Disposal of
Cholesteryl Petroselinate
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Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Cholesteryl Petroselinate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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